Cas no 2172480-97-4 (N,N-dimethyl-2-(pentan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: N,N-dimethyl-2-(pentan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 2172480-97-4
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• CID: 5940412
• PubChem ID: 165765686
• Update Time: 2025-11-01

N,N-dimethyl-2-(pentan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-(pentan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• EN300-1582147
• 2172480-97-4
• N,N-dimethyl-2-(pentan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• Inchi： 1S/C13H20N4/c1-5-6-9(2)11-15-12-10(7-8-14-12)13(16-11)17(3)4/h7-9H,5-6H2,1-4H3,(H,14,15,16)
• InChI Key： UURIXYVUUULXCL-UHFFFAOYSA-N
• SMILES： N1C(=C2C=CNC2=NC=1C(C)CCC)N(C)C

Computed Properties

• Exact Mass: 232.16879665g/mol
• Monoisotopic Mass: 232.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.8Ų

Additional information on N,N-dimethyl-2-(pentan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine

Introduction to N,N-dimethyl-2-(pentan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2172480-97-4)

N,N-dimethyl-2-(pentan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine, identified by its CAS number 2172480-97-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class, a scaffold widely recognized for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including amines and alkyl side chains, contributes to its unique chemical properties and reactivity, making it a promising candidate for further investigation in drug discovery.

The pyrrolo[2,3-d]pyrimidin core structure is particularly noteworthy due to its ability to interact with various biological targets. Pyrrolopyrimidines have been extensively studied for their roles in modulating enzyme activity, particularly in kinases and other signaling pathways. This compound's specific arrangement of substituents, such as the N,N-dimethyl group and the pentan-2-yl side chain, may influence its binding affinity and selectivity towards certain biological receptors or enzymes. Such structural features are often carefully optimized during drug design to enhance efficacy while minimizing off-target effects.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The pyrrolo[2,3-d]pyrimidin scaffold has been particularly fruitful in this regard, with numerous derivatives showing promise in preclinical studies. For instance, some related compounds have demonstrated inhibitory activity against targets implicated in cancer progression, inflammation, and infectious diseases. The compound in question (N,N-dimethyl-2-(pentan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine) may share some of these properties, although further experimental validation is necessary to confirm its biological profile.

The N,N-dimethyl substituents at the 4-position of the pyrrolopyrimidine ring are particularly interesting from a chemical perspective. These groups can enhance lipophilicity, which is often crucial for membrane permeability and oral bioavailability. Additionally, the pentan-2-yl side chain introduces a degree of steric bulk and flexibility, which can be exploited to fine-tune interactions with biological targets. Such structural elements are frequently manipulated during medicinal chemistry campaigns to achieve optimal pharmacokinetic and pharmacodynamic properties.

From a synthetic chemistry standpoint, N,N-dimethyl-2-(pentan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine represents a challenging yet rewarding target. The synthesis of complex heterocycles like this one requires careful planning to ensure regioselectivity and yield optimization. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions or intramolecular cyclizations, may be employed to construct the desired core structure efficiently. The development of robust synthetic routes is essential for scaling up production and conducting extensive biological evaluations.

The potential applications of this compound are broad and span multiple therapeutic areas. Given its structural similarity to known bioactive molecules, it may serve as a starting point for designing new drugs targeting neurological disorders, metabolic diseases, or immunological conditions. For example, pyrrolopyrimidine derivatives have been explored as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The unique combination of functional groups in N,N-dimethyl-2-(pentan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine suggests that it could exhibit dual or multi-target interactions, providing a strategic advantage over single-target agents.

In the context of drug discovery pipelines, this compound exemplifies the importance of structure-based design principles. Computational modeling techniques can be used to predict how it might bind to biological targets by analyzing its three-dimensional structure and electrostatic properties. Such simulations can guide experimental efforts by highlighting key interactions or regions for modification. Moreover, high-throughput screening (HTS) approaches could be employed to rapidly assess its activity against large libraries of biological assays.

As research progresses, the integration of artificial intelligence (AI) and machine learning (ML) into drug discovery is revolutionizing how compounds like this are developed and evaluated. AI-driven platforms can analyze vast datasets to identify promising candidates based on structural features alone. This approach has already led to the identification of novel heterocyclic compounds with high therapeutic potential. By leveraging such technologies alongside traditional experimental methods, N,N-dimethyl-2-(pentan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-am ine could be positioned at the forefront of next-generation drug development.

The safety and efficacy of any potential therapeutic agent must be rigorously evaluated before clinical translation. Preclinical studies involving cell-based assays and animal models are essential to assess toxicity profiles and pharmacological responses. If initial results are promising, N,N-dimethyl - - - - - - - - - - ( pentan - - - - - - - ) ) ) ) ) ) ) ) ) ) ) ) ) ) pyrrolo [ [ [ [ [ [ [ [ ] ] ] ] ] ] ] ] ] rimidin amine amine amine amine amine amine amine amine amine amine amine amine amine may proceed to clinical trials where human subjects can provide definitive evidence of its therapeutic value.

In conclusion, N,N-dimethyl - ( pentan - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- ) pyrrolo [ [ [ [ [ [ [ ] pyrimidin (CAS No. 2172480 -97 -4) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique scaffold, pyrrolo[2 ,3 d] pyrimidin core, N,N dimethyle groups, pentan yle side chain, all contribute valuable attributes that make it an attractive candidate for further exploration. As our understanding advances, N,N dimethyle , pentan yle ,and other novel derivatives will continue play crucial roles in shaping future therapeutics across diverse medical domains.